High catalytic activity of a PbS counter electrode prepared via chemical bath deposition for quantum dots-sensitized solar cells
RSC Advances Pub Date: 2014-11-25 DOI: 10.1039/C4RA08076A
Abstract
A PbS counter electrode (CE) has been fabricated by a chemical bath deposition method, and can function as a counter electrode with high catalytic activity for quantum dots-sensitized solar cells (QDSSCs). The PbS nanoparticles can act as an excellent electrical tunnel for fast electron transport from an external circuit to the CE. Electrochemical impedance spectroscopy reveals a low charge transfer resistance (Rct1) between polysulfide and PbS, the optimized PbS CE shows an Rct1 as low as 15.42 Ω cm2. The current density–voltage curves of the QDSSCs were investigated under AM 1.5 light at 100 mW cm−2. CdS quantum dots-sensitized solar cells with the PbS CE achieved a power energy conversion efficiency of 2.91% and showed no obvious degradation of current density over 72 h under ambient conditions.
Recommended Literature
- [1] Heteroleptic Ru(ii) cyclometalated complexes derived from benzimidazole-phenyl carbene ligands for dye-sensitized solar cells: an experimental and theoretical approach†
- [2] Decomposition mechanisms of trinitroalkyl compounds: a theoretical study from aliphatic to aromatic nitro compounds†
- [3] Excited-state intramolecular proton transfer and conformational relaxation in 4′-N,N-dimethylamino-3-hydroxyflavone doped in acetonitrile crystals†
- [4] A combined experimental and theoretical study of the thermal decomposition mechanism and kinetics of ammonium dinitramide (ADN)†
- [5] Review of foundational concepts and emerging directions in metamaterial research: design, phenomena, and applications
- [6] Alkylated phase change composites for thermal energy storage based on surface-modified silica aerogels†
- [7] Deciphering the uncertainties in life cycle energy and environmental analysis of organic photovoltaics†
- [8] Water dispersible ligand-free rare earth fluoride nanoparticles: water transfer versus NaREF4-to-REF3 phase transformation†
- [9] Inverted perovskite/silicon V-shaped tandem solar cells with 27.6% efficiency via self-assembled monolayer-modified nickel oxide layer†
- [10] Anomalous catalytic and antibacterial activity confirmed by molecular docking analysis of silver and polyacrylic acid doped CeO2 nanostructures†
Journal Name：RSC Advances
Research Products
-
CAS no.: 14770-51-5
-
CAS no.: 179111-05-8
-
CAS no.: 178064-02-3
